Cas no 2228915-86-2 (1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2228915-86-2
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5898140
• PubChem ID: 165853613
• Update Time: 2025-11-01

1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine
• EN300-1735283
• 1-[1-(2-methoxy-5-nitrophenyl)cyclopropyl]ethan-1-amine
• 2228915-86-2

• Inchi： 1S/C12H16N2O3/c1-8(13)12(5-6-12)10-7-9(14(15)16)3-4-11(10)17-2/h3-4,7-8H,5-6,13H2,1-2H3
• InChI Key： FCUXDERFIKQVOC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1(C(C)N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2228915-86-2): Properties, Applications, and Research Insights

The compound 1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2228915-86-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This cyclopropyl-containing amine derivative stands out for its distinctive nitrophenyl and methoxy functional groups, which contribute to its chemical reactivity and biological activity. Researchers are particularly interested in exploring its role as a building block for drug discovery and its potential interactions with biological targets.

In the context of current scientific trends, 2228915-86-2 aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic ring creates interesting electronic properties that could influence its pharmacokinetic profile. Recent studies have shown that similar nitrophenyl derivatives exhibit promising activity in various therapeutic areas, making this compound a subject of intense investigation.

The synthesis of 1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine typically involves multi-step organic reactions, with careful control of reaction conditions to preserve the integrity of the cyclopropyl ring system. This structural motif is particularly valuable in drug design due to its ability to influence conformational restriction and metabolic stability. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality and consistency.

From a commercial perspective, the demand for high-purity specialty chemicals like 2228915-86-2 has been steadily increasing, driven by the pharmaceutical industry's need for innovative intermediates. The compound's structural complexity and functional group diversity make it particularly valuable for structure-activity relationship studies in drug development programs. Many research organizations are actively investigating its potential as a key synthetic intermediate for bioactive molecules.

Environmental and safety considerations for handling 1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during its manipulation. The compound's stability under various conditions has been the subject of several physicochemical studies, with particular attention to its photostability and thermal decomposition characteristics.

In the broader context of chemical research trends, compounds like 2228915-86-2 represent the growing intersection between traditional organic synthesis and modern drug discovery. The pharmaceutical industry's increasing focus on targeted therapies and precision medicine has created new opportunities for such structurally diverse intermediates. Researchers are particularly interested in how the steric effects of the cyclopropyl group might influence molecular recognition processes in biological systems.

The analytical characterization of 1-1-(2-methoxy-5-nitrophenyl)cyclopropylethan-1-amine presents several interesting challenges and opportunities. Advanced techniques such as X-ray crystallography have been employed to determine its molecular conformation, while computational chemistry methods help predict its electronic properties and potential intermolecular interactions. These studies contribute valuable data to the growing body of knowledge about nitroaromatic compounds and their applications.

Looking forward, the scientific community anticipates continued interest in 2228915-86-2 and related compounds as tools for medicinal chemistry exploration. The compound's unique combination of structural features makes it particularly valuable for investigating molecular diversity in drug design. Ongoing research is expected to further elucidate its potential applications in developing new therapeutic agents and functional materials, keeping it at the forefront of specialty chemical innovation.